Cas no 1219737-10-6 (5-(2-Methoxyphenyl)pyridin-3-ylboronic acid)
5-(2-Methoxyphenyl)pyridin-3-ylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-methoxyphenyl)pyridin-3-ylboronic acid
- 5-(2-methoxyphenyl)pyridine-3-boronic acid
- [5-(2-methoxyphenyl)pyridin-3-yl]boronic acid
- 5-(2-Methoxyphenyl)pyridin-3-ylboronic acid
-
- Inchi: 1S/C12H12BNO3/c1-17-12-5-3-2-4-11(12)9-6-10(13(15)16)8-14-7-9/h2-8,15-16H,1H3
- InChI Key: AXFUAQNFVODSRT-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1C1C=NC=C(B(O)O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 240
- Topological Polar Surface Area: 62.6
5-(2-Methoxyphenyl)pyridin-3-ylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI14405-25mg |
5-(2-Methoxyphenyl)pyridin-3-ylboronic acid |
1219737-10-6 | > 95% | 25mg |
$224.00 | 2024-04-20 | |
| A2B Chem LLC | AI14405-250mg |
5-(2-Methoxyphenyl)pyridin-3-ylboronic acid |
1219737-10-6 | > 95% | 250mg |
$924.00 | 2024-04-20 | |
| A2B Chem LLC | AI14405-1g |
5-(2-Methoxyphenyl)pyridin-3-ylboronic acid |
1219737-10-6 | > 95% | 1g |
$2424.00 | 2024-04-20 | |
| A2B Chem LLC | AI14405-5g |
5-(2-Methoxyphenyl)pyridin-3-ylboronic acid |
1219737-10-6 | > 95% | 5g |
$5090.00 | 2024-04-20 | |
| A2B Chem LLC | AI14405-25g |
5-(2-Methoxyphenyl)pyridin-3-ylboronic acid |
1219737-10-6 | > 95% | 25g |
$10090.00 | 2024-04-20 |
5-(2-Methoxyphenyl)pyridin-3-ylboronic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 5-(2-Methoxyphenyl)pyridin-3-ylboronic acid
Recent Advances in the Application of 5-(2-Methoxyphenyl)pyridin-3-ylboronic acid (CAS: 1219737-10-6) in Chemical Biology and Pharmaceutical Research
5-(2-Methoxyphenyl)pyridin-3-ylboronic acid (CAS: 1219737-10-6) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been extensively studied for its role in Suzuki-Miyaura cross-coupling reactions, drug discovery, and targeted therapy development. The presence of both the boronic acid and methoxyphenyl groups makes it a valuable building block for the synthesis of complex molecules with potential therapeutic applications.
Recent studies have highlighted the importance of 5-(2-Methoxyphenyl)pyridin-3-ylboronic acid in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability of this compound to act as a key intermediate in the synthesis of kinase inhibitors has been demonstrated in several high-impact publications. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this boronic acid derivative in the synthesis of a new class of EGFR inhibitors, showing promising results in preclinical models of non-small cell lung cancer.
In addition to its role in drug discovery, 5-(2-Methoxyphenyl)pyridin-3-ylboronic acid has also been explored for its potential in chemical biology applications. A recent study in ACS Chemical Biology demonstrated its utility as a molecular probe for studying protein-ligand interactions. The boronic acid moiety allows for reversible binding to specific amino acid residues, enabling researchers to investigate protein dynamics and identify novel binding sites. This application opens new avenues for understanding disease mechanisms and developing targeted therapies.
The synthesis and characterization of 5-(2-Methoxyphenyl)pyridin-3-ylboronic acid have also been the focus of recent research. Advances in synthetic methodologies, such as the use of microwave-assisted synthesis, have improved the yield and purity of this compound, making it more accessible for large-scale applications. A 2022 publication in Organic Process Research & Development detailed an optimized synthetic route that reduces byproduct formation and enhances scalability, addressing previous challenges in its production.
Looking ahead, the potential applications of 5-(2-Methoxyphenyl)pyridin-3-ylboronic acid are expected to expand further. Ongoing research is exploring its use in the development of boron neutron capture therapy (BNCT) agents, leveraging the boron-10 isotope's ability to capture neutrons and release high-energy particles for cancer treatment. Preliminary results from a 2023 study in the European Journal of Medicinal Chemistry suggest that derivatives of this compound could serve as effective BNCT agents, offering a new approach to treating resistant tumors.
In conclusion, 5-(2-Methoxyphenyl)pyridin-3-ylboronic acid (CAS: 1219737-10-6) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in drug discovery, chemical probes, and emerging therapies underscore its importance in advancing scientific and medical knowledge. Continued research and development efforts are likely to uncover even more innovative uses for this compound, solidifying its role in the future of biomedical science.
1219737-10-6 (5-(2-Methoxyphenyl)pyridin-3-ylboronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)